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Compound of Interest

Compound Name: 2-Methyl-1-nitrobutane

CAS No.: 3457-57-6

Cat. No.: B15789741

Get Quote

Disclaimer: A comprehensive, officially recognized Safety Data Sheet (SDS) for 2-Methyl-1-
nitrobutane (CAS No. 3457-57-6) is not readily available in the public domain. This guide has

been compiled from publicly accessible database information and safety data for structurally

similar nitroalkanes. The information herein should be used as a preliminary safety reference

and is not a substitute for a manufacturer-provided SDS. All chemicals should be handled with

caution by trained professionals.

Chemical Identification and Properties
2-Methyl-1-nitrobutane is a nitroalkane compound. While detailed experimental data is

limited, various physical and chemical properties have been computed.

Table 1: Physical and Chemical Properties of 2-Methyl-1-nitrobutane
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Property Value Source

Molecular Formula C5H11NO2 PubChem[1]

Molecular Weight 117.15 g/mol PubChem[1]

CAS Number 3457-57-6 PubChem[1]

IUPAC Name 2-methyl-1-nitrobutane PubChem[1]

Synonyms 1-nitro-2-methylbutane PubChem[1]

Computed XLogP3 1.7 PubChem[1]

Computed Hydrogen Bond

Donor Count
0 PubChem[1]

Computed Hydrogen Bond

Acceptor Count
2 PubChem[1]

Computed Rotatable Bond

Count
2 PubChem[1]

Hazard Identification and Classification
Specific GHS classification for 2-Methyl-1-nitrobutane is not available.[2] However, based on

the data for similar nitroalkanes such as 2-nitrobutane, it should be treated as a potentially

hazardous substance. For context, 2-nitrobutane is classified as toxic if swallowed and causes

serious eye damage.[3]

General Hazards of Short-Chain Nitroalkanes:

Flammability: Many nitroalkanes are flammable liquids and vapors.

Toxicity: May be harmful or toxic if swallowed, inhaled, or in contact with skin.

Irritation: Can cause skin, eye, and respiratory irritation.

A logical workflow for assessing the potential hazards of an unclassified chemical like 2-
Methyl-1-nitrobutane is presented below.
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Hazard Assessment Workflow

Identify Compound
(2-Methyl-1-nitrobutane)

Search for Official SDS

SDS Found?

Follow SDS Guidelines

Yes

No Official SDS Available

No

Gather Data on Structural Analogs
(e.g., 2-Nitrobutane)

Assume Similar or Greater Hazards

Implement Strict General Controls

Proceed with Caution

Click to download full resolution via product page

A logical workflow for hazard assessment of a chemical with limited safety data.

Handling and Storage
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Given the lack of specific data, prudent laboratory practices for handling potentially flammable

and toxic liquids should be strictly followed.

Table 2: Recommended Handling and Storage Procedures

Aspect Recommendation
Source (Analogous
Compounds)

Handling

Handle in a well-ventilated

area, preferably in a chemical

fume hood.[3] Use non-

sparking tools and take

measures to prevent

electrostatic discharge.[3]

Avoid contact with skin and

eyes.[3]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.[3] Keep

away from heat, sparks, and

open flames. Store away from

incompatible materials such as

oxidizing agents.

Personal Protective Equipment (PPE)
Appropriate PPE is crucial to minimize exposure. The following recommendations are based on

general best practices for handling nitroalkanes.
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Recommended Personal Protective Equipment

2-Methyl-1-nitrobutane
Engineering Controls

(Chemical Fume Hood)
Personal Protective Equipment

Eye/Face Protection
(Safety Goggles, Face Shield)

Hand Protection
(Chemical-resistant Gloves)

Body Protection
(Lab Coat, Apron)

Respiratory Protection
(Use in Fume Hood)

Click to download full resolution via product page

A diagram illustrating the hierarchy of controls and recommended PPE.

First-Aid Measures
In case of exposure, the following first-aid measures, based on general procedures for

hazardous chemicals, should be taken.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure
Source (Analogous
Compounds)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[3]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water. Seek

medical attention if irritation

develops or persists.

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[3][4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[4] Containers may explode when heated.[4]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4]

Accidental Release Measures
In the event of a spill, a clear and systematic approach is necessary to ensure safety.

Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Remove All Ignition Sources

Wear Appropriate PPE

Contain Spill with Inert Absorbent Material

Collect Residue into a Labeled Container

Dispose of Waste According to Regulations
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Click to download full resolution via product page

A generalized workflow for responding to a chemical spill.

Experimental Protocols
While specific experimental safety data for 2-Methyl-1-nitrobutane is not available, the

methodologies for determining key safety parameters for similar chemicals are well-

established.

Flash Point Determination: The flash point of a volatile material is typically determined using

a closed-cup or open-cup apparatus. In a closed-cup method (e.g., Pensky-Martens or Tag

Closed Cup), the vapor is contained within a controlled space, which generally results in a

lower, more conservative flash point value. An ignition source is periodically introduced into

the vapor space as the sample is heated to determine the lowest temperature at which the

vapors ignite.

Acute Toxicity (LD50/LC50) Determination: Acute toxicity studies are conducted to determine

the median lethal dose (LD50) or lethal concentration (LC50) of a substance. These studies

typically involve administering the substance to laboratory animals (e.g., rats, mice) via

different routes of exposure (oral, dermal, inhalation). The dose or concentration at which

50% of the test population dies is determined through statistical analysis of dose-response

data. These protocols are highly regulated and must be conducted in accordance with

established guidelines (e.g., OECD Test Guidelines).

Toxicological and Ecological Information
Toxicological Information: No specific toxicological data for 2-Methyl-1-nitrobutane was

found.[2] It is recommended to handle this chemical as if it were toxic.

Ecological Information: No specific ecological data for 2-Methyl-1-nitrobutane was found.

Care should be taken to prevent its release into the environment.

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, regional,

national, and international regulations. It is advisable to consult with a licensed professional

waste disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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